2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(4-morpholinyl)ethyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-(2-morpholin-4-ylethyl)acetamide
• InChI: InChI=1S/C17H24N2O2/c20-17(18-7-8-19-9-11-21-12-10-19)13-15-6-5-14-3-1-2-4-16(14)15/h1-4,15H,5-13H2,(H,18,20)
• InChI Key: KAFBTSDBUFPCPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCCN3CCOCC3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

Morpholine derivatives, including those with acetamide functional groups, have garnered interest in pharmaceutical and chemical research due to their broad range of biological activities and chemical properties. These compounds are integral in designing drugs with antifungal, antibacterial, and anticancer properties, among others.

Synthesis Analysis

The synthesis of morpholine derivatives often involves multi-step chemical reactions, starting from basic aromatic or aliphatic compounds. For instance, the synthesis of specific acetamide derivatives has been achieved through the conversion of aryl acids into esters, hydrazides, and finally to the target compounds using appropriate reagents and conditions (Gul et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using spectroscopic techniques such as IR, NMR, and mass spectrometry. For example, the structure of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was elucidated through these techniques, revealing intermolecular hydrogen bonding patterns crucial for its biological activity (Sharma et al., 2018).

Chemical Reactions and Properties

Morpholine derivatives engage in various chemical reactions, reflecting their versatile chemical properties. For instance, acid-catalyzed oligomerization reactions involving morpholine have been reported to produce complex heterocyclic structures, indicative of the reactivity and potential for generating diverse chemical entities (Nomura et al., 1978).